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Compound of Interest

Compound Name: 2-tert-Butyl-4-chloropyrimidine

Cat. No.: B170276 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-tert-Butyl-4-chloropyrimidine.

The following procedures are designed to ensure the safe management of this chemical in a

laboratory setting.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling 2-tert-Butyl-4-chloropyrimidine.
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Must meet EN166 (EU) or

ANSI Z87.1 (US) standards. A

face shield is recommended

when there is a risk of

splashing.[1]

Hand Protection Chemically resistant gloves.

Disposable nitrile gloves offer

good short-term protection.[2]

[3] For prolonged contact,

consider heavier-duty gloves

and consult the manufacturer's

chemical resistance guide.

Always inspect gloves for tears

or holes before use.[2][4]

Skin and Body Protection Flame-retardant lab coat.

The lab coat should be

buttoned to cover as much

skin as possible.[2][3] For

procedures with a high risk of

splashing, a chemical-resistant

apron should be worn over the

lab coat.[5]

Respiratory Protection NIOSH-approved respirator.

Required when handling the

compound outside of a

certified chemical fume hood

or if exposure limits are likely

to be exceeded.[1] A proper

respiratory protection program,

including fit testing, should be

in place.[2][5]

Footwear
Closed-toe and closed-heel

shoes.

Shoes should be made of a

material that offers protection

from spills.[2][6]
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Hazard and Physical Properties
While specific quantitative data for 2-tert-Butyl-4-chloropyrimidine is limited, the following

table summarizes available information and data from structurally similar compounds.

Property Value Source

Molecular Formula C₈H₁₁ClN₂ [7]

Molecular Weight 170.64 g/mol [7][8]

Appearance Yellow-orange powder/solid [9]

Boiling Point 70-75 °C at 0.1 Torr [8]

Hazard Statements
Causes skin irritation. Causes

serious eye irritation.
[7]

Signal Word Warning [7]

Pictograms GHS07 (Exclamation Mark) [7]

Operational Plan: Step-by-Step Handling
A systematic approach is critical for the safe handling of 2-tert-Butyl-4-chloropyrimidine.

Preparation:

Ensure that a calibrated chemical fume hood is available and functioning correctly.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[2]

Designate a specific area for handling the compound to minimize the risk of

contamination.

Review the Safety Data Sheet (SDS) before beginning any work.

Handling:
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All handling of 2-tert-Butyl-4-chloropyrimidine should be conducted within a chemical

fume hood to prevent inhalation of dust or vapors.[6]

Wear all required PPE as detailed in the table above.

Avoid direct contact with the skin and eyes.[10]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[2][11]

In Case of a Spill:

Evacuate non-essential personnel from the area.[2]

Wearing appropriate PPE, clean up spills immediately. For solid spills, use a dry method to

avoid generating dust.[2]

Collect the spilled material into a sealed, labeled container for proper disposal.[2]

Prevent the chemical from entering drains or waterways.

Disposal Plan
Proper disposal of 2-tert-Butyl-4-chloropyrimidine and its waste is essential to protect the

environment and comply with regulations.

Waste Collection:

All waste materials, including contaminated gloves, wipes, and empty containers, should

be placed in a clearly labeled, sealed container.

Halogenated organic waste should be segregated in a designated "Halogenated Organic

Waste" container.[6]

Disposal Procedure:
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Dispose of chemical waste through your institution's hazardous waste management

program.

Never dispose of 2-tert-Butyl-4-chloropyrimidine down the drain.[6][10]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2-tert-Butyl-4-
chloropyrimidine in a laboratory setting.
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Caption: Workflow for the safe handling of 2-tert-Butyl-4-chloropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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